Cas no 476281-64-8 (4-(2,5-dioxopyrrolidin-1-yl)-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide)

• Product Name: 4-(2,5-dioxopyrrolidin-1-yl)-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide
• CAS No: 476281-64-8
• Molecular Formula: C₁₉H₁₅N₃O₄S
• Molecular Weight: 381.405102968216
• CID: 6586297
• PubChem ID: 2423038

4-(2,5-dioxopyrrolidin-1-yl)-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide Properties

Names and Identifiers

• 4-(2,5-dioxopyrrolidin-1-yl)-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide
• 4-(2,5-dioxopyrrolidin-1-yl)-N-(4-methoxybenzo[d]thiazol-2-yl)benzamide
• Benzamide, 4-(2,5-dioxo-1-pyrrolidinyl)-N-(4-methoxy-2-benzothiazolyl)-
• AKOS001053251
• Oprea1_018859
• 476281-64-8
• AB00667509-01
• F0327-0291
• Z56920417

• InChIKey： WJVUBFZCUMPIRC-UHFFFAOYSA-N
• Inchi： 1S/C19H15N3O4S/c1-26-13-3-2-4-14-17(13)20-19(27-14)21-18(25)11-5-7-12(8-6-11)22-15(23)9-10-16(22)24/h2-8H,9-10H2,1H3,(H,20,21,25)
• SMILES： C(NC1=NC2=C(OC)C=CC=C2S1)(=O)C1=CC=C(N2C(=O)CCC2=O)C=C1

Computed Properties

• Exact Mass: 381.07832714g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 4
• Monoisotopic Mass: 381.07832714g/mol
• Heavy Atom Count: 27
• Complexity: 592
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 117Ų

Experimental Properties

• pka: 8.69±0.70(Predicted)
• Density: 1.486±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives